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Compound of Interest

Compound Name: 2,4-Nonanedione

Cat. No.: B1583849

An In-depth Technical Guide on the Physical Properties of 3-Methyl-2,4-nonanedione

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-2,4-nonanedione is a beta-diketone that is utilized as a flavoring agent in the food
and fragrance industries.[1] It is a colorless to pale-yellow liquid with a characteristic fruity and
caramel-like aroma.[1] This compound is found naturally in various foods and beverages,
including green and black teas, dried parsley, and spinach. Its chemical structure, featuring two
carbonyl groups, allows for keto-enol tautomerism and makes it an effective metal-chelating
agent.[1] This guide provides a comprehensive overview of the physical properties of 3-Methyl-
2,4-nonanedione, along with detailed experimental protocols for their determination.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Methyl-2,4-nonanedione is
presented in the table below. This data is essential for understanding its behavior in various
applications, from flavor formulation to potential roles in synthetic chemistry.
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Property Value Source
Molecular Formula C10H1802 [21[3114]
Molecular Weight 170.25 g/mol [11[2][3]

Appearance Colorless to pale yellow liquid [11[2][5]
- _ 235-236 °C at 760 mmHg; 51-
Boiling Point [2][3][5]
53 °C at 1 mmHg
Density 0.904 - 0.927 g/cm3 at 25 °C [1][2][5]

Refractive Index

1.448 - 1.454 at 20 °C

[2](5]

Flash Point

86.8 - 101.67 °C

[5][6]

Vapor Pressure

0.044 mmHg at 25 °C

[5](6]

Soluble in alcohol, diethyl

ether, hexane, chloroform, and

Solubility methanol.[1][2][3][5] Insoluble

in water (511.4 mg/L at 25 °C).

[21[5]
logP (o/w) 2.661 (estimated) [5]
CAS Number 113486-29-6 [2][31[4]
IUPAC Name 3-methylnonane-2,4-dione [1112]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of

3-Methyl-2,4-nonanedione.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7][8]

Apparatus:
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e Thiele tube or a similar heating bath apparatus[7][9]
e Thermometer

o Small test tube (e.g., a sodium fusion tube)[7]

» Capillary tube, sealed at one end[7]

 Liquid paraffin or other suitable heating oil[7]

Bunsen burner or other heat source[7]

Procedure:

Fill the small test tube with a few milliliters of 3-Methyl-2,4-nonanedione.[7]
e Place the sealed capillary tube, open end down, into the test tube containing the sample.[7]
o Attach the test tube to the thermometer using a rubber band or thread.[7]

o Suspend the assembly in a Thiele tube filled with a heating oil, ensuring the sample is below
the oil level.[7][9]

o Gently heat the side arm of the Thiele tube.[7]
o Observe for a continuous stream of bubbles emerging from the capillary tube.[9]
* Remove the heat and allow the apparatus to cool slowly.[9]

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.[7][9]

Determination of Density
Density is the mass of a substance per unit volume.[10][11]
Apparatus:

e Graduated cylinder (e.g., 10 mL or 25 mL)[12]
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» Electronic balance[12]

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.[12]

e Add a known volume (e.g., 5-10 mL) of 3-Methyl-2,4-nonanedione to the graduated cylinder
and record the precise volume.[12]

o Measure and record the combined mass of the graduated cylinder and the liquid.[12]
o Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder.[12]
e Calculate the density by dividing the mass of the liquid by its volume.[13][14]

o Repeat the measurement multiple times and calculate the average density for accuracy.[12]

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
[15]

Apparatus:

o Test tubes[15]

e Graduated pipettes or droppers

» Vortex mixer or shaker

Procedure for Qualitative Solubility:

e Add a small amount (e.g., 0.05 mL) of 3-Methyl-2,4-nonanedione to a test tube.[15]

e Add a small volume (e.g., 0.75 mL) of the solvent (e.g., water, ethanol, hexane) in portions,
shaking vigorously after each addition.[15]

e Observe whether the compound dissolves completely to form a clear solution.[15]
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o Categorize the solubility as soluble, partially soluble, or insoluble based on visual inspection.
[15]

Procedure for Quantitative Solubility (Shake-Flask Method):

Prepare a supersaturated solution by adding an excess amount of 3-Methyl-2,4-
nonanedione to a known volume of the solvent in a sealed flask.[16]

o Agitate the flask at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.[16]

¢ Allow the undissolved portion to settle.
o Carefully withdraw a sample of the supernatant.

» Analyze the concentration of the dissolved compound in the sample using a suitable
analytical technique (e.g., gas chromatography, spectroscopy).

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the determination of the physical
properties of 3-Methyl-2,4-nonanedione.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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